Cas no 1585-16-6 (2,4,6-Trimethylbenzyl chloride)

2,4,6-Trimethylbenzyl chloride is a versatile organic compound primarily used as an intermediate in fine chemical synthesis. Its key structural feature—a benzyl chloride group flanked by three methyl substituents—enhances reactivity in nucleophilic substitution reactions, making it valuable for producing pharmaceuticals, agrochemicals, and specialty materials. The steric hindrance from the methyl groups can influence selectivity in certain transformations. This compound is typically handled under inert conditions due to its sensitivity to moisture and potential decomposition. Its well-defined molecular structure ensures consistent performance in synthetic applications, particularly where controlled functionalization of aromatic systems is required. Proper storage in cool, dry environments is recommended to maintain stability.
